2,3,5-tribromo-1-benzofuran
Overview
Description
2,3,5-Tribromo-1-benzofuran (2,3,5-TBBF) is a brominated organic compound belonging to the benzofuran family. It is a colourless, odourless solid that is widely used in the synthesis of various compounds and materials. It is also used in scientific research, specifically in the study of biochemical and physiological effects.
Scientific Research Applications
2,3,5-tribromo-1-benzofuran has been used in various scientific research applications. It has been used in the study of the biochemical and physiological effects of brominated compounds. It has also been used in the synthesis of other compounds, such as brominated polymers and organobromine compounds.
Mechanism of Action
The mechanism of action of 2,3,5-tribromo-1-benzofuran is not fully understood. However, it is believed that it is metabolized by the liver and then excreted in the urine. It is also believed to be a potent inhibitor of some enzymes, such as cytochrome P450.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,3,5-tribromo-1-benzofuran are not fully understood. However, some studies have suggested that it may have an effect on the central nervous system and may be toxic to some organisms. It has also been suggested that it may have an effect on the metabolism of certain compounds, such as fatty acids.
Advantages and Limitations for Lab Experiments
The advantages of using 2,3,5-tribromo-1-benzofuran in lab experiments include its low cost and ease of synthesis. It is also relatively stable and can be stored for long periods of time. However, it is important to note that 2,3,5-tribromo-1-benzofuran is toxic and can be hazardous if not handled properly.
Future Directions
The future directions for research on 2,3,5-tribromo-1-benzofuran include further studies on its biochemical and physiological effects, as well as its potential applications in the synthesis of other compounds. Additionally, further research is needed to better understand its mechanism of action and to develop safer and more efficient methods of synthesis.
Synthesis Methods
2,3,5-tribromo-1-benzofuran can be synthesized in several different ways. One method involves the reaction of sodium bromide and 1-bromobenzofuran in the presence of a base, such as sodium hydroxide. Another method involves the reaction of 1-bromobenzofuran and bromine in an aprotic solvent, such as acetonitrile. In both cases, the reaction produces 2,3,5-tribromo-1-benzofuran as the main product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3,5-tribromo-1-benzofuran involves the bromination of 1-benzofuran followed by further bromination at specific positions.", "Starting Materials": [ "1-benzofuran", "Bromine", "Acetic acid", "Sodium acetate", "Hydrogen peroxide" ], "Reaction": [ "1. Dissolve 1-benzofuran in acetic acid and add sodium acetate to the solution.", "2. Slowly add bromine to the solution while stirring at room temperature.", "3. Heat the solution to 50-60°C and continue stirring for 2-3 hours.", "4. Cool the solution to room temperature and filter the precipitate.", "5. Wash the precipitate with water and dry it.", "6. Dissolve the obtained 2,3-dibromo-1-benzofuran in acetic acid and add hydrogen peroxide to the solution.", "7. Heat the solution to 50-60°C and continue stirring for 2-3 hours.", "8. Cool the solution to room temperature and filter the precipitate.", "9. Wash the precipitate with water and dry it.", "10. Dissolve the obtained 2,3,5-tribromo-1-benzofuran in a suitable solvent for further use." ] } | |
CAS RN |
64150-67-0 |
Product Name |
2,3,5-tribromo-1-benzofuran |
Molecular Formula |
C8H3Br3O |
Molecular Weight |
354.8 |
Purity |
95 |
Origin of Product |
United States |
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